Cas no 2171959-98-9 (1-3,3-bis(fluoromethyl)-1-hydroxycyclobutyl-2-methylcyclopropane-1-carboxylic acid)

• Product Name: 1-3,3-bis(fluoromethyl)-1-hydroxycyclobutyl-2-methylcyclopropane-1-carboxylic acid
• CAS No: 2171959-98-9
• MF: C₁₁H₁₆F₂O₃
• MW: 234.239750862122
• CID: 5995816
• PubChem ID: 165444154
• Update Time: 2025-10-31

1-3,3-bis(fluoromethyl)-1-hydroxycyclobutyl-2-methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3,3-bis(fluoromethyl)-1-hydroxycyclobutyl-2-methylcyclopropane-1-carboxylic acid
• 1-[3,3-bis(fluoromethyl)-1-hydroxycyclobutyl]-2-methylcyclopropane-1-carboxylic acid
• EN300-1630971
• 2171959-98-9

• Inchi： 1S/C11H16F2O3/c1-7-2-11(7,8(14)15)10(16)3-9(4-10,5-12)6-13/h7,16H,2-6H2,1H3,(H,14,15)
• InChI Key： MEJUPRRDVIFBLH-UHFFFAOYSA-N
• SMILES： FCC1(CF)CC(C1)(C1(C(=O)O)CC1C)O

Computed Properties

• Exact Mass: 234.10675069g/mol
• Monoisotopic Mass: 234.10675069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 57.5Ų

Additional information on 1-3,3-bis(fluoromethyl)-1-hydroxycyclobutyl-2-methylcyclopropane-1-carboxylic acid

Chemical Profile of 1-3,3-bis(fluoromethyl)-1-hydroxycyclobutyl-2-methylcyclopropane-1-carboxylic acid (CAS No. 2171959-98-9)

1-3,3-bis(fluoromethyl)-1-hydroxycyclobutyl-2-methylcyclopropane-1-carboxylic acid, identified by its CAS number 2171959-98-9, is a structurally unique compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. The presence of multiple fluorinated substituents and a cyclopropane core makes this molecule a promising candidate for further exploration in the development of novel therapeutic agents. This article provides an in-depth overview of the compound's chemical properties, potential biological activities, and its relevance to contemporary research.

The molecular structure of 1-3,3-bis(fluoromethyl)-1-hydroxycyclobutyl-2-methylcyclopropane-1-carboxylic acid features a cyclobutyl ring substituted with two fluoromethyl groups at the 3-position and a hydroxyl group at the 1-position, attached to a methyl-substituted cyclopropane moiety. This arrangement introduces both steric and electronic effects that can influence its interactions with biological targets. The fluorine atoms, known for their ability to modulate metabolic stability and binding affinity, are particularly noteworthy in this context.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of such compounds with greater accuracy. Studies suggest that the fluorinated structure may enhance the compound's bioavailability by improving its lipophilicity while reducing susceptibility to enzymatic degradation. This makes 1-3,3-bis(fluoromethyl)-1-hydroxycyclobutyl-2-methylcyclopropane-1-carboxylic acid an attractive scaffold for designing molecules with prolonged half-lives and improved therapeutic efficacy.

In the realm of drug discovery, the cyclopropane ring is a well-documented motif that can enhance binding interactions due to its rigid three-membered structure. The incorporation of a hydroxyl group at the 1-position adds another layer of functional diversity, allowing for further derivatization and optimization. Researchers have explored similar scaffolds in the search for inhibitors of enzyme targets involved in inflammatory pathways, cancer metabolism, and neurodegenerative diseases.

One particularly intriguing aspect of 1-3,3-bis(fluoromethyl)-1-hydroxycyclobutyl-2-methylcyclopropane-1-carboxylic acid is its potential as a precursor for more complex molecules. The presence of both hydroxyl and carboxylic acid functionalities provides multiple points for chemical modification, enabling the synthesis of analogs with tailored properties. For instance, esterification or amidation of the carboxylic acid group could yield derivatives suitable for oral administration or targeted delivery systems.

The role of fluorine in medicinal chemistry cannot be overstated. Fluorinated compounds often exhibit improved pharmacological profiles due to their ability to influence hydrogen bonding networks and electronic distributions at binding sites. In particular, bis(fluoromethyl) groups have been shown to enhance binding affinities by participating in favorable interactions with polar residues in protein targets. This has led to their widespread use in antiviral, anticancer, and anti-inflammatory drugs.

Current research efforts are focused on leveraging computational methods to identify novel bioactive compounds derived from structural motifs like 1-3,3-bis(fluoromethyl)-1-hydroxycyclobutyl-2-methylcyclopropane-1-carboxylic acid. Machine learning models trained on large datasets have demonstrated remarkable success in predicting biological activity based on molecular descriptors. These models can accelerate the screening process by prioritizing candidates with high predicted potency while minimizing experimental costs.

The cyclopropane core also presents opportunities for exploring new chemical space. By combining it with other functional groups such as amides or ethers, researchers can generate libraries of compounds with diverse biological activities. Preliminary studies indicate that derivatives of this scaffold may exhibit inhibitory effects on enzymes implicated in metabolic disorders, making them valuable tools for therapeutic intervention.

From a synthetic chemistry perspective, 1-3,3-bis(fluoromethyl)-1-hydroxycyclobutyl-2-methylcyclopropane-1-carboxylic acid represents an excellent example of how functional group interplay can lead to complex molecular architectures. The synthesis involves multi-step reactions that showcase modern techniques such as transition-metal-catalyzed cross-coupling and organometallic transformations. These methods are essential for constructing intricate frameworks while maintaining high yields and purity.

The potential applications of this compound extend beyond traditional drug development. Its unique structural features make it suitable for use as an intermediate in fine chemical synthesis or as a building block for materials science applications. For instance, fluorinated heterocycles are increasingly being explored as components in advanced polymers or liquid crystals due to their stability and tunable electronic properties.

In conclusion, 1-3,3-bis(fluoromethyl)-1-hydroxycyclobutyl-2-methylcyclopropane-1-carboxylic acid (CAS No. 2171959-98-9) stands out as a structurally fascinating compound with significant promise in pharmaceutical research. Its combination of fluorinated substituents and cyclopropane moieties offers numerous opportunities for further exploration through both experimental synthesis and computational modeling. As our understanding of molecular interactions continues to evolve, this compound will undoubtedly play a vital role in shaping future advancements across multiple scientific disciplines.